1,1,1-Trichloro-2,2,2-trifluoroethane

• Description: 1,1,1-Trichlorotrifluoroethane is used in the synthesis of isosteres showing potential to be β-turn promoters. Also used in the synthesis of fluoro-containing alkenes.
• CAS No.: 354-58-5
• Product Name: 1,1,1-Trichloro-2,2,2-trifluoroethane
• Molecular Formula: C2Cl3F3; Cl2FCCClF2; C2Cl3F3
• Molecular Weight: 187.37 g/mol
• IUPAC Name: 1,1,1-trichloro-2,2,2-trifluoroethane
• Standard InChI: InChI=1S/C2Cl3F3/c3-1(4,5)2(6,7)8
• Standard InChIKey: BOSAWIQFTJIYIS-UHFFFAOYSA-N
• Impurities: Chlorofluoroalkanes (and also the alternative HCFCs and HFCs) produced on an industrial scale are subject to stringent standards. Impurities must not exceed the following limits (vol %): acids, 0; moisture, <0.001; higher-boiling fractions, <0.05; and other gases, 2. /Chlorofluoroalkanes/
• Canonical SMILES: C(C(Cl)(Cl)Cl)(F)(F)F
• Appearance: Clear Colorless Oil
• Boiling Point: 46.1 °C; 45.5 °C; 48 °C
• Colorform: Colorless gas
• Density: 1.5790 g/cu cm at 20 °C; Relative density (water = 1): 1.56
• Melting Point: 14.2 °C; 14.37 °C; -36 °C
• Physical Description: Liquid; COLOURLESS VOLATILE LIQUID WITH CHARACTERISTIC ODOUR.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: In water, 28.93 mg/L at 25 °C (est); Soluble in ethanol, chloroform, ethyl ether; insoluble in water; Solubility in water, g/100ml at 20 °C: 0.02
• Synonyms: 1,1,1-Trifluoro-2,2,2-trichloroethane; 1,1,1-Trifluorotrichloroethane
• Vapor Density: Relative vapor density (air = 1): 6.5
• Vapor Pressure: 360.00 mmHg; 360 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 36
• PubChem Compound: 9635
• Last Modified: Aug 15 2023